2-chloro-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 2-chloro-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C18H16ClN3OS/c1-10-8-11(2)15(12(3)9-10)17-21-22-18(24-17)20-16(23)13-6-4-5-7-14(13)19/h4-9H,1-3H3,(H,20,22,23)
• InChI Key: LWSNNTJSEPJERP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C2=NN=C(S2)NC(=O)C3=CC=CC=C3Cl)C
• Molecular Formula: C18H16ClN3OS
• Molecular Weight: 357.9 g/mol
• CAS No.: 391226-46-3

Description

2-chloro-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C18H16ClN3OS and its molecular weight is 357.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

• Thiadiazole derivatives, including compounds structurally related to 2-chloro-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide, are synthesized for various chemical studies. For example, the synthesis of 3,5-disubstituted 1,2,4-thiadiazoles by oxidative dimerization of thioamides demonstrates the chemical versatility of thiadiazole compounds (Takikawa et al., 1985). Additionally, the synthesis of 2-chloro-N-(5-(cyanomethyl)-1,3,4-thiadiazol-2-yl)benzamide as a precursor for the synthesis of novel heterocyclic compounds shows the potential for creating new compounds with insecticidal activity (Mohamed et al., 2020).

Biological Applications

• Thiadiazole derivatives are explored for their potential biological applications. For instance, the design and synthesis of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides and their evaluation for anticancer activity against various cancer cell lines highlight the therapeutic potential of these compounds (Ravinaik et al., 2021).

Material Science and Photophysical Properties

• The study of photophysical properties and synthesis of novel fluorescent N,O-chelated fluorine-boron benzamide complexes containing thiadiazoles indicates the applicability of thiadiazole derivatives in material science, particularly in the development of new fluorescent materials with potential applications in optical devices and sensors (Zhang et al., 2017).

Mechanism of Action

Target of Action

The primary targets of the compound “2-chloro-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide” are currently unknown. This compound is a derivative of benzamide , which is widely used in the pharmaceutical, paper, and plastic industries, and also as an intermediate product in the synthesis of therapeutic agents . .

Mode of Action

Benzamides, in general, can interact with various biological targets depending on their specific structure . The presence of the 2-chloro, 1,3,4-thiadiazol-2-yl, and 2,4,6-trimethylphenyl groups in this compound could potentially influence its interaction with its targets.

Biochemical Pathways

Benzamides can participate in various biochemical reactions, but the exact pathways depend on the specific structure of the compound and its biological targets .

Pharmacokinetics

The compound has a molecular weight of 273.75700, a density of 1.195g/cm3, and a boiling point of 327.8ºC at 760 mmHg . These properties could potentially influence its pharmacokinetics.

Result of Action

Given that it is a benzamide derivative, it could potentially have a wide range of effects depending on its specific targets and mode of action .